Cas no 903567-11-3 (Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate)
903567-11-3 structure
Product Name:Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate
CAS No:903567-11-3
MF:C13H15N3O2
MW:245.277102708817
CID:2136418
PubChem ID:53401262
Update Time:2025-04-21
Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate
- CPMHACBRYYIVDA-UHFFFAOYSA-N
- Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)ben zoate
- SCHEMBL4295664
- 903567-11-3
- DB-078657
-
- Inchi: 1S/C13H15N3O2/c1-3-18-13(17)10-5-4-6-11(8-10)16-12(14)7-9(2)15-16/h4-8H,3,14H2,1-2H3
- InChI Key: CPMHACBRYYIVDA-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CC(=C1)N1C(=CC(C)=N1)N)=O
Computed Properties
- Exact Mass: 245.116
- Monoisotopic Mass: 245.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 414.3 °C at 760 mmHg
- Flash Point: 204.3 °C
Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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